(2,5-Dichloro-1,3-thiazol-4-yl)methanamine;hydrochloride

• IUPAC Name: (2,5-dichloro-1,3-thiazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C4H4Cl2N2S.ClH/c5-3-2(1-7)8-4(6)9-3;/h1,7H2;1H
• InChI Key: RPBWCXTYACNFPD-UHFFFAOYSA-N
• Canonical SMILES: C(C1=C(SC(=N1)Cl)Cl)N.Cl
• Molecular Formula: C4H5Cl3N2S
• Molecular Weight: 219.5 g/mol
• CAS No.: 2490405-91-7

Description

“(2,5-Dichloro-1,3-thiazol-4-yl)methanamine;hydrochloride” is a chemical compound with the CAS Number: 2490405-91-7. Its IUPAC name is (2,5-dichlorothiazol-4-yl)methanamine hydrochloride. The molecular weight of this compound is 219.52.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C4H4Cl2N2S.ClH/c5-3-2 (1-7)8-4 (6)9-3;/h1,7H2;1H. This indicates that the compound has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes . For instance, some thiazole derivatives have been found to exhibit significant analgesic and anti-inflammatory activities .

Biochemical Pathways

Thiazole derivatives are known to influence a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of (2,5-Dichloro-1,3-thiazol-4-yl)methanamine;hydrochloride.

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, which can lead to various molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of thiazole derivatives .

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . The exact enzymes, proteins, and other biomolecules that (2,5-Dichloro-1,3-thiazol-4-yl)methanamine;hydrochloride interacts with are yet to be identified.

Cellular Effects

Thiazole derivatives have been reported to have diverse biological activities . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives have been found to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Thiazole derivatives have been studied for their stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

Thiazole derivatives have been studied for their effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Thiazole derivatives have been studied for their involvement in various metabolic pathways .

Transport and Distribution

Thiazole derivatives have been studied for their interactions with transporters or binding proteins, as well as effects on their localization or accumulation .

Subcellular Localization

Thiazole derivatives have been studied for their subcellular localization and effects on activity or function .